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Compound of Interest

Compound Name: Cyclohexylmethylboronic Acid

CAS No.: 27762-64-7

Cat. No.: B1589299

Get Quote

Executive Summary & Chemical Profile
Cyclohexylmethylboronic acid is an alkyl boronic acid intermediate frequently utilized in

Suzuki-Miyaura cross-coupling reactions to introduce cyclohexylmethyl motifs into biaryl

scaffolds. Unlike aryl boronic acids, this compound possesses a significant aliphatic lipophilic

domain (the cyclohexylmethyl tail) balanced by a polar, hydrogen-bonding boronic acid

headgroup.

Effective utilization of this reagent requires managing its inherent equilibrium between the free

acid (monomer) and its cyclic trimeric anhydride (boroxine). This guide provides evidence-

based protocols for solubilization, purification, and reaction solvent selection.
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Property Detail

IUPAC Name B-(Cyclohexylmethyl)boronic acid

CAS Number 27762-64-7

Molecular Formula C₇H₁₅BO₂

Molecular Weight 142.00 g/mol

Appearance White to off-white solid

pKa (Predicted)
~10.5 (Alkyl boronic acids are less acidic than

aryl analogs)

Solubility Landscape
The solubility of Cyclohexylmethylboronic acid is dictated by the competition between its

hydrophobic cyclohexyl "tail" and its hydrophilic, hydrogen-bond-donating B(OH)₂ "head."

Solvent Compatibility Matrix
Data synthesized from alkyl boronic acid homologue behavior and general organoboron

solubility principles.
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Solvent Class Specific Solvents Solubility Tier Technical Notes

Polar Aprotic
THF, DMSO, DMF,

DMAc
High (>100 mg/mL)

Preferred for

Reactions. Excellent

solvation of both the

monomer and

boroxine forms.

DMSO is ideal for

biological assays but

difficult to remove.

Chlorinated DCM, Chloroform Moderate-High

Good for

extraction/workup.

Solubilizes the

boroxine form very

well; hydrated acid

may require slight

warming.

Alcohols Methanol, Ethanol High

Caution: Forms

boronate esters

rapidly (solvolysis).

Suitable for immediate

use but unsuitable for

long-term storage due

to ester equilibrium.

Ethers
Diethyl Ether, MTBE,

1,4-Dioxane
Moderate

Good solubility. MTBE

is preferred for

process scale due to

higher safety profile

than Et₂O.

Hydrocarbons
Hexane, Pentane,

Cyclohexane
Low (<10 mg/mL)

Anti-Solvents. Used to

precipitate the

compound during

recrystallization.

Aqueous Water Low Poor solubility at

neutral pH due to the
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lipophilic cyclohexyl

group. Soluble at high

pH (>12) as the

boronate anion

[RB(OH)₃]⁻.

The Boroxine Equilibrium Factor
A critical, often overlooked variable in solubility is the dynamic equilibrium between the boronic

acid and its dehydrated trimer, the boroxine.

In "Wet" Solvents (containing water): The equilibrium shifts toward the monomeric acid [R-

B(OH)₂].

In Anhydrous Solvents/Heat: The equilibrium shifts toward the boroxine [(RBO)₃]. The

boroxine is generally more soluble in non-polar organic solvents (like Toluene or DCM) than

the free acid because the polar hydroxyl groups are masked in the anhydride ring.

Free Boronic Acid
(3 x R-B(OH)₂)

Polar, H-Bond Donor

Boroxine (Trimer)
((RBO)₃)

Less Polar, Lipophilic

  Dehydration
(Heat / Anhydrous Conditions)  

  Hydrolysis
(Ambient Humidity / Aqueous Base)  

3 H₂O

Byproduct

Click to download full resolution via product page

Figure 1: The reversible dehydration of boronic acids. Researchers must be aware that "pure"

solid samples often contain a mixture of acid and boroxine, affecting the precise gravimetric

preparation of molar solutions.
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Standard Dissolution for Cross-Coupling (Suzuki-
Miyaura)
For a standard 0.5 M stock solution used in palladium-catalyzed coupling:

Solvent Choice: Anhydrous THF or 1,4-Dioxane are the gold standards. They dissolve the

boronic acid and are compatible with common palladium catalysts (e.g., Pd(dppf)Cl₂).

Procedure:

Weigh the calculated mass of Cyclohexylmethylboronic acid.

Add 75% of the required solvent volume.

Sonicate or vortex for 30–60 seconds. The solution should become clear.

Note: If the solution remains hazy (common if the sample is very dry and high in boroxine

content), add a trace amount of water (1-2 drops per 10 mL) or base (if the reaction

conditions permit) to hydrolyze the boroxine, or simply warm to 40°C.

Make up to final volume.

Recrystallization & Purification
When the compound degrades or contains protodeboronated impurities (methylcyclohexane),

purification is required.

Method: Mixed-Solvent Precipitation

Dissolution: Dissolve the crude solid in the minimum amount of warm Ethyl Acetate or

Acetone (approx. 50°C).

Filtration: Filter while hot to remove insoluble particulate matter.

Precipitation: Slowly add Hexane or Heptane (anti-solvent) dropwise to the warm solution

until a persistent cloudiness appears.
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Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a fridge

(4°C).

Collection: Filter the white precipitate and wash with cold Hexane.

Crude Cyclohexylmethylboronic Acid

Dissolve in minimal warm
Ethyl Acetate or Acetone

Hot Filtration
(Remove insolubles)

Add Anti-Solvent
(Hexane/Heptane) until turbid

Cool to 4°C
(Induce Crystallization)

Vacuum Filtration & Drying

Click to download full resolution via product page

Figure 2: Purification workflow utilizing the solubility differential between polar aprotic solvents

and non-polar hydrocarbons.

Critical Technical Nuances
Impact on Suzuki-Miyaura Coupling
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In cross-coupling reactions, the solubility of the inorganic base (K₂CO₃, Cs₂CO₃) is often the

rate-limiting step, not the boronic acid.

Biphasic Systems: Cyclohexylmethylboronic acid dissolves in the organic phase

(Toluene/THF), while the base resides in the aqueous phase. Efficient stirring is mandatory

to facilitate phase transfer.

Protodeboronation: Alkyl boronic acids are susceptible to

-hydride elimination or protodeboronation. Using a solvent system like THF:H₂O (4:1) is
recommended to facilitate the transmetallation step while minimizing decomposition.

Handling "Wet" vs. Anhydrous
Storage: Store under nitrogen at -20°C. Moisture promotes hydrolysis but does not degrade

the compound chemically; however, it alters the molecular weight basis (Acid MW 142 vs

Boroxine MW ~124 per boron unit).

Stoichiometry: For precise kinetic studies, titrate the boronic acid (using mannitol/sorbitol

enhancement) to determine the exact active boron content, as gravimetric weighing is often

inaccurate due to variable hydration states.

References
Hall, D. G. (2011).[1] Boronic Acids: Preparation and Applications in Organic Synthesis,

Medicine and Materials. Wiley-VCH.[1] (Comprehensive overview of boronic acid properties

and equilibria).

Miyaura, N., & Suzuki, A. (1995).[1] "Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds". Chemical Reviews, 95(7), 2457-2483. Link

Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–

Miyaura Coupling". Chemical Society Reviews, 43, 412-443. Link

Sigma-Aldrich. (n.d.). Cyclohexylmethylboronic acid Product Specification (CAS 27762-

64-7). Retrieved January 30, 2026. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1589299/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-handling-of-cyclohexylmethylboronic-acid
https://www.medjchem.com/index.php/medjchem/article/view/632
https://www.medjchem.com/index.php/medjchem/article/view/632
https://www.medjchem.com/index.php/medjchem/article/view/632
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1021%2Fcr00039a007
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1039%2FC3CS60197H
https://www.benchchem.com/product/b1589299/docs?utm_src=pdf-body#in-depth-technical-guide-solubility-handling-of-cyclohexylmethylboronic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iwamura, T., et al. (2020).[2] "Solubility of Phenylboronic Acid and its Cyclic Esters in Organic

Solvents". Journal of Solution Chemistry, 49, 814–824.[3][4] (Reference for general solubility

trends of boronic acids). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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